Cas no 13323-67-6 (2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
• CAS No: 13323-67-6
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 219296
• PubChem ID: 5372365
• Update Time: 2025-10-29

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-
• (E)-1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• 1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one
• 4-O-Methylbutein
• Acrylophenone, 2',4'-dihydroxy-3-(m-hydroxy-p-methoxyphenyl)-
• Butein 4-methyl ether
• [ "Butein 4-methyl ether" ]
• 3,2',4'-Trihydroxy-4-methoxychalcone
• 3,4',6'-Trihydroxy-4-methoxychalcone
• (2E)-1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one #
• CHEBI:178324
• WGVFVBIJKULVHA-QHHAFSJGSA-N
• Chalcone, 2',3,4'-trihydroxy-4-methoxy-
• LMPK12120113
• AKOS040761149
• 1-(2,4-Dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• 104236-79-5
• HY-N8412
• 13323-67-6
• CHEMBL4791427
• SCHEMBL633169
• FS-8786
• CS-0144118
• 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXYPHENYL)-3-(3-HYDROXY-4-METHOXYPHENYL)-
• AKOS032949057
• DTXSID201291634
• 2',4',3-trihydroxy-4-methoxychalcone
• DA-60374

• Inchi： 1S/C16H14O5/c1-21-16-7-3-10(8-15(16)20)2-6-13(18)12-5-4-11(17)9-14(12)19/h2-9,17,19-20H,1H3/b6-2+
• InChI Key： WGVFVBIJKULVHA-QHHAFSJGSA-N
• SMILES： O(C)C1C=CC(/C=C/C(C2C=CC(=CC=2O)O)=O)=CC=1O

Computed Properties

• Exact Mass: 286.08412354g/mol
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198.5-200.5 ºC
• Boiling Point: 555.6±50.0 °C at 760 mmHg
• Flash Point: 210.6±23.6 °C
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-

Exploring the Unique Properties and Applications of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- (CAS No. 13323-67-6)

The compound 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- (CAS No. 13323-67-6) is a fascinating molecule that has garnered significant attention in both academic and industrial research. This organic compound belongs to the class of chalcone derivatives, which are known for their diverse biological activities and applications in various fields. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential uses of this compound, while also addressing some of the most frequently searched questions by researchers and industry professionals.

One of the most intriguing aspects of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- is its unique molecular structure. The presence of multiple hydroxyl and methoxy groups on the aromatic rings contributes to its polar nature and influences its solubility in various solvents. Researchers often explore its spectroscopic properties, including UV-Vis absorption and fluorescence, which are crucial for applications in material science and pharmaceutical research. Recent studies have highlighted its potential as a photosensitizer in organic photovoltaics, making it a topic of interest in renewable energy discussions.

The synthesis of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- typically involves a Claisen-Schmidt condensation reaction between appropriate aromatic aldehydes and ketones. This method is favored for its relatively high yield and simplicity. However, researchers are continually exploring green chemistry approaches to improve the sustainability of the synthesis process. Many users searching for this compound often inquire about alternative synthesis routes or catalytic methods that could enhance efficiency and reduce environmental impact.

In the realm of biological applications, 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- has shown promising results in preliminary studies. Its structural similarity to naturally occurring flavonoids has led to investigations into its potential antioxidant and anti-inflammatory properties. While not yet approved for therapeutic use, these characteristics make it a subject of interest in nutraceutical research and cosmeceutical formulations. The compound's ability to interact with various enzymatic pathways is another area that frequently appears in search queries related to its mechanism of action.

The material science applications of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- are equally noteworthy. Its conjugated π-electron system makes it suitable for incorporation into organic semiconductors and photochromic materials. Researchers investigating smart materials often search for information about its thermal stability and optical properties, which are critical for applications in optoelectronic devices and sensors. The compound's potential in molecular electronics is particularly relevant given the current focus on miniaturization and energy-efficient technologies.

From an analytical chemistry perspective, the detection and quantification of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- in various matrices is an important consideration. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods are commonly employed, with many researchers searching for optimized analytical protocols. The compound's distinct chromatographic behavior and fragmentation patterns are valuable for method development and quality control in research settings.

The market availability and supply chain aspects of 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- are frequently searched topics among industrial users. While primarily available as a research chemical, its increasing applications have led to growing demand from specialty chemical manufacturers. Questions about storage conditions, shelf life, and handling precautions are common, reflecting the practical considerations of working with this compound in laboratory and industrial environments.

Looking toward the future, research on 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)- continues to evolve. Current investigations focus on its potential in drug discovery, advanced materials, and sustainable technologies. The compound's versatility makes it a valuable subject for interdisciplinary research, bridging chemistry, materials science, and biological sciences. As new applications emerge, we can expect to see increased interest and expanded research into this remarkable molecule.

For researchers and industry professionals working with 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, staying informed about the latest developments is crucial. The compound's unique properties and wide-ranging applications ensure its continued relevance in scientific and technological advancements. Whether you're investigating its synthetic pathways, exploring its biological activities, or developing new material applications, this chalcone derivative offers numerous opportunities for innovation and discovery.